Cas no 1124-75-0 (2-(Methylthio)-4-pyrimidinecarbonitrile)

• Product Name: 2-(Methylthio)-4-pyrimidinecarbonitrile
• CAS No: 1124-75-0
• MF: C₆H₅N₃S
• MW: 151.188998937607
• MDL: MFCD02683212
• CID: 215017
• PubChem ID: 295777
• Update Time: 2025-06-29

2-(Methylthio)-4-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-pyrimidinecarbonitrile
• 2-methylsulfanylpyrimidine-4-carbonitrile
• 4-Pyrimidinecarbonitrile,2-(methylthio)-
• C6H5N3S
• 2-(Methylthio)pyrimidine-4-carbonitrile
• 2-Methylmercapto-4-cyan-pyrimidin
• 2-methylsulfanyl-pyrimidine-4-carbonitrile
• 4-Cyan-2-methylthiopyrimidin
• 4-Cyano-2-methylthiopyrimidin
• 6-Cyano-2-methylthiopyrimidine
• AC1L6OWD
• ANW-49189
• CTK4A7838
• NSC165384
• SureCN2964048
• NSC-165384
• A894580
• SCHEMBL2964048
• 1124-75-0
• 2-(methylsulfanyl)pyrimidine-4-carbonitrile
• HOMZHGIUBGGGEL-UHFFFAOYSA-N
• DS-0976
• CS-0045725
• 2-(Methylthio)-4-pyrimidinecarbonitrile, AldrichCPR
• J-506488
• DTXSID40304317
• AKOS006277763
• AMY17560
• SB55582

• MDL： MFCD02683212
• Inchi： 1S/C6H5N3S/c1-10-6-8-3-2-5(4-7)9-6/h2-3H,1H3
• InChI Key： HOMZHGIUBGGGEL-UHFFFAOYSA-N
• SMILES： S(C)C1N=CC=C(C#N)N=1

Computed Properties

• Exact Mass: 151.02055
• Monoisotopic Mass: 151.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 311.4°C at 760 mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.597
• PSA: 49.57
• LogP: 1.07018

2-(Methylthio)-4-pyrimidinecarbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD168726)

Additional information on 2-(Methylthio)-4-pyrimidinecarbonitrile

2-(Methylthio)-4-Pyrimidinecarbonitrile: An Overview of Its Properties and Applications

2-(Methylthio)-4-pyrimidinecarbonitrile (CAS No. 1124-75-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-cyano-2-(methylthio)pyrimidine, is characterized by its unique molecular structure, which includes a pyrimidine ring with a cyano group and a methylthio substituent. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 2-(Methylthio)-4-pyrimidinecarbonitrile is C₇H₆N₂S, and it has a molecular weight of 150.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for use in synthetic chemistry, medicinal chemistry, and biological studies.

In the realm of synthetic chemistry, 2-(Methylthio)-4-pyrimidinecarbonitrile serves as an important building block for the synthesis of more complex molecules. The presence of the cyano group and the methylthio substituent provides multiple reactive sites that can be exploited for various chemical transformations. For instance, the cyano group can be converted into other functional groups such as carboxylic acids, amides, or amines through standard chemical reactions. Similarly, the methylthio group can undergo oxidation to form sulfoxides or sulfones, which can further diversify the chemical space of the derived compounds.

In the context of medicinal chemistry, 2-(Methylthio)-4-pyrimidinecarbonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Methylthio)-4-pyrimidinecarbonitrile exhibit potent inhibitory activity against kinases implicated in cancer progression. These findings suggest that this compound could serve as a valuable starting point for the design of targeted therapies against cancer and other diseases.

Beyond its medicinal applications, 2-(Methylthio)-4-pyrimidinecarbonitrile has also been explored for its biological activities. Studies have shown that it possesses antimicrobial properties against a range of bacteria and fungi. This makes it a potential candidate for developing new antibiotics or antifungal agents to combat drug-resistant pathogens. Additionally, research has indicated that certain derivatives of this compound exhibit anti-inflammatory effects, which could be beneficial in treating inflammatory diseases such as arthritis.

The versatility of 2-(Methylthio)-4-pyrimidinecarbonitrile extends to its use in agrochemicals. In agricultural applications, this compound has been investigated for its potential as a plant growth regulator or herbicide. Its ability to modulate plant growth processes and inhibit weed growth makes it an attractive candidate for developing new agricultural products that can enhance crop yields while minimizing environmental impact.

In conclusion, 2-(Methylthio)-4-pyrimidinecarbonitrile (CAS No. 1124-75-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and diverse chemical properties make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health and environmental challenges.